Cas no 106719-69-1 (Octadecanoic acid, 3-phenylpropyl ester)

Octadecanoic acid, 3-phenylpropyl ester structure
106719-69-1 structure
Product Name:Octadecanoic acid, 3-phenylpropyl ester
CAS No:106719-69-1
MF:C27H46O2
MW:402.652948856354
CID:1180957
Update Time:2024-08-05

Octadecanoic acid, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 3-phenylpropyl ester
    • Inchi: 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-27(28)29-25-20-23-26-21-17-16-18-22-26/h16-18,21-22H,2-15,19-20,23-25H2,1H3
    • InChI Key: SIOGPPVTDALDCS-UHFFFAOYSA-N
    • SMILES: C(OCCCC1=CC=CC=C1)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 402.34998

Experimental Properties

  • Density: 0.916±0.06 g/cm3(Predicted)
  • Boiling Point: 498.0±24.0 °C(Predicted)
  • PSA: 26.3

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